(4-Methylpiperazin-2-yl)methanol dihydrochloride

• IUPAC Name: (4-methylpiperazin-2-yl)methanol;dihydrochloride
• InChI: InChI=1S/C6H14N2O.2ClH/c1-8-3-2-7-6(4-8)5-9;;/h6-7,9H,2-5H2,1H3;2*1H
• InChI Key: ZLFRLJXNPSDOCO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCNC(C1)CO.Cl.Cl
• Molecular Formula: C6H16Cl2N2O
• Molecular Weight: 203.11 g/mol
• CAS No.: 2227206-74-6

Description

“(4-Methylpiperazin-2-yl)methanol dihydrochloride” is a chemical compound with the CAS Number: 2227206-74-6. It has a molecular weight of 203.11 and a molecular formula of C6H16Cl2N2O. The compound appears as a light yellow solid.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES notation: CN1CCNC(CO)C1.Cl.Cl.

Physical And Chemical Properties Analysis

“this compound” is a light yellow solid. It should be stored at 0-8 °C.

Scientific Research Applications

Novel Synthesis Methods

Researchers have developed innovative synthesis methods for creating compounds with potential applications in treating central nervous system disorders. For example, a novel three-step synthesis method starting from the methyl ester of (S)-serine was described for creating 4-substituted-(1-benzylpiperazin-2-yl)methanols, which showed promise in interacting with central nervous system receptors (Beduerftig, Weigl, & Wünsch, 2001).

Materials Science and Catalysis

In the realm of materials science, methanol-aqueous solutions were utilized to generate novel structure-directing agents (SDAs) in situ for the synthesis of organically templated zinc phosphites/phosphates. This approach highlights the versatility of methanol and related compounds in facilitating the synthesis of novel materials with potential applications in catalysis and materials science (Wang et al., 2013).

Pharmaceutical Applications

Several studies have explored the use of related compounds in pharmaceutical applications, particularly as inhibitors of enzymes like alcohol dehydrogenase, which plays a crucial role in the metabolism of toxic alcohols like methanol and ethylene glycol. For instance, 4-methylpyrazole has been investigated as a treatment for methanol poisoning, showcasing the potential therapeutic applications of these compounds (Burns et al., 1997).

Chemical Analysis and Drug Synthesis

Moreover, the role of methanol and related compounds extends to the field of chemical analysis and drug synthesis. An HPLC assay developed to measure 4-methylpyrazole levels in plasma and urine samples underpins the importance of precise analytical methods in both research and clinical settings, facilitating the study of metabolism and pharmacokinetics of potential therapeutic agents (McMartin, Collins, & Hewlett, 1984).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).